![molecular formula C15H12ClF2NO3 B299765 2-chloro-N-(3,4-dimethoxyphenyl)-4,5-difluorobenzamide](/img/structure/B299765.png)
2-chloro-N-(3,4-dimethoxyphenyl)-4,5-difluorobenzamide
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Overview
Description
2-chloro-N-(3,4-dimethoxyphenyl)-4,5-difluorobenzamide, also known as CFTRinh-172, is a compound that has been widely used in scientific research. It is a potent inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) chloride channel, and has been shown to have potential therapeutic applications in the treatment of cystic fibrosis (CF) and other diseases.
Mechanism of Action
2-chloro-N-(3,4-dimethoxyphenyl)-4,5-difluorobenzamide inhibits CFTR chloride channel activity by binding to a specific site on the protein. This binding site is located in the cytoplasmic domain of CFTR, and is distinct from the ATP binding site. This compound has been shown to block CFTR channel activity in a reversible and voltage-independent manner.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to inhibiting CFTR chloride channel activity, it has been shown to reduce the secretion of mucin and other secreted proteins in airway epithelial cells. This compound has also been shown to reduce inflammation in the airways of CF patients, and to improve lung function in animal models of CF.
Advantages and Limitations for Lab Experiments
2-chloro-N-(3,4-dimethoxyphenyl)-4,5-difluorobenzamide has several advantages for use in lab experiments. It is a potent and specific inhibitor of CFTR chloride channel activity, and has been extensively characterized in vitro and in vivo. However, there are also some limitations to its use. This compound has been shown to have off-target effects on other ion channels, and its long-term safety and efficacy have not been fully established.
Future Directions
There are several future directions for research on 2-chloro-N-(3,4-dimethoxyphenyl)-4,5-difluorobenzamide. One area of focus is the development of more potent and specific inhibitors of CFTR chloride channel activity. Another area of research is the evaluation of this compound as a potential therapeutic agent for the treatment of CF and other diseases. Finally, further studies are needed to fully understand the mechanisms of action and potential side effects of this compound.
Synthesis Methods
The synthesis of 2-chloro-N-(3,4-dimethoxyphenyl)-4,5-difluorobenzamide involves several steps. The starting material is 3,4-dimethoxyaniline, which is reacted with chloroacetyl chloride to form 2-chloro-N-(3,4-dimethoxyphenyl)acetamide. This intermediate is then reacted with 4,5-difluoro-2-nitrobenzoic acid to form the final product, this compound.
Scientific Research Applications
2-chloro-N-(3,4-dimethoxyphenyl)-4,5-difluorobenzamide has been extensively studied in scientific research, particularly in the field of CF. It has been shown to be a potent inhibitor of CFTR chloride channel activity, and has been used to study the role of CFTR in various physiological processes. This compound has also been used in preclinical studies to evaluate its potential as a therapeutic agent for the treatment of CF.
Properties
Molecular Formula |
C15H12ClF2NO3 |
---|---|
Molecular Weight |
327.71 g/mol |
IUPAC Name |
2-chloro-N-(3,4-dimethoxyphenyl)-4,5-difluorobenzamide |
InChI |
InChI=1S/C15H12ClF2NO3/c1-21-13-4-3-8(5-14(13)22-2)19-15(20)9-6-11(17)12(18)7-10(9)16/h3-7H,1-2H3,(H,19,20) |
InChI Key |
YAUMFEPSZYQQAX-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)NC(=O)C2=CC(=C(C=C2Cl)F)F)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C2=CC(=C(C=C2Cl)F)F)OC |
Origin of Product |
United States |
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